Cas no 338777-73-4 (4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 338777-73-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6786779
• PubChem ID: 4295451
• Update Time: 2024-05-20

4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• MFCD00138302
• HMS2362O06
• 4-[(4-methoxyanilino)methylene]-2,4-dihydro-3H-pyrazol-3-one
• SMR000168421
• SCHEMBL7554081
• 338777-73-4
• 6B-014
• AKOS005095776
• MLS000327907
• CHEMBL3212501
• 4-[(4-methoxyphenyl)iminomethyl]-1,2-dihydropyrazol-3-one
• 4-{[(4-methoxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C11H11N3O2/c1-16-10-4-2-9(3-5-10)12-6-8-7-13-14-11(8)15/h2-7H,1H3,(H2,13,14,15)/b12-6+
• InChI Key： YZUJFMPPQZKWNM-WUXMJOGZSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C1=CNNC1=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų